N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 3-chloro-4-methylbenzoate
• InChI: InChI=1S/C14H12ClN3O2/c1-9-2-3-11(8-12(9)15)14(19)20-18-13(16)10-4-6-17-7-5-10/h2-8H,1H3,(H2,16,18)
• InChI Key: VUBDAEINRRYPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)ON=C(C2=CC=NC=C2)N)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CC=NC=C2)\N)Cl
• Molecular Formula: C14H12ClN3O2
• Molecular Weight: 289.71 g/mol

Description

N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide, also known as CMPI, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide works by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of various proteins, including those involved in cancer cell growth and inflammation. By inhibiting HSP90, N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide disrupts the function of these proteins, leading to the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has minimal toxicity and is well-tolerated by cells and animals. N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth. N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has also been shown to reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide in lab experiments is its specificity for HSP90, which allows for targeted inhibition of cancer cell growth and inflammation. However, one limitation is the potential for off-target effects, as HSP90 is involved in the folding and stabilization of many proteins.

Future Directions

Future research on N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide could focus on its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies could investigate the potential use of N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide in other inflammatory diseases, such as psoriasis and inflammatory bowel disease. Finally, studies could investigate the potential for developing N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide analogs with increased potency and specificity for HSP90.

Synthesis Methods

The synthesis of N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide involves the reaction of 3-chloro-4-methylbenzoic acid with 4-pyridinecarboximidamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified through column chromatography to obtain pure N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide.

Scientific Research Applications

N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has been studied for its potential use in cancer treatment. Studies have shown that N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide inhibits the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. N'-[(3-chloro-4-methylbenzoyl)oxy]-4-pyridinecarboximidamide has also been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.